3-[4-[(Z)-2-[4-(dimethylamino)phenyl]ethenyl]pyridin-1-ium-1-yl]propane-1-sulfonate

• IUPAC Name: 3-[4-[(Z)-2-[4-(dimethylamino)phenyl]ethenyl]pyridin-1-ium-1-yl]propane-1-sulfonate
• InChI: InChI=1S/C18H22N2O3S/c1-19(2)18-8-6-16(7-9-18)4-5-17-10-13-20(14-11-17)12-3-15-24(21,22)23/h4-11,13-14H,3,12,15H2,1-2H3
• InChI Key: JTQZWUMHYITWQV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=CC2=CC=[N+](C=C2)CCCS(=O)(=O)[O-]
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C\C2=CC=[N+](C=C2)CCCS(=O)(=O)[O-]
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

The compound identified by the Chemical Abstracts Service number 1714301 is a significant chemical entity with diverse applications in various fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound with Chemical Abstracts Service number 1714301 involves several steps. One of the common synthetic routes includes the use of N-protective indole and halogenated hydrocarbons as raw materials. The reaction is carried out under the action of a manganese catalyst, magnesium metal, and specific reaction conditions .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The exact details of the industrial production methods are proprietary and may vary depending on the manufacturer.

Chemical Reactions Analysis

Types of Reactions

The compound with Chemical Abstracts Service number 1714301 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate the reactions. The conditions for these reactions vary depending on the desired product and the specific reaction being carried out.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation reactions may produce oxides, while reduction reactions may produce reduced forms of the compound.

Scientific Research Applications

The compound with Chemical Abstracts Service number 1714301 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is used in biological studies to understand its effects on different biological systems.

Industry: It is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of the compound with Chemical Abstracts Service number 1714301 involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the application and the specific biological or chemical system being studied. Generally, it exerts its effects by binding to specific receptors or enzymes, thereby modulating their activity and leading to the desired outcome.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to the one with Chemical Abstracts Service number 1714301 include other indole derivatives and halogenated hydrocarbons. These compounds share similar chemical structures and properties but may differ in their specific applications and effects.

Uniqueness

The uniqueness of the compound with Chemical Abstracts Service number 1714301 lies in its specific chemical structure and the unique properties it exhibits. This makes it particularly valuable for certain applications where other similar compounds may not be as effective.